1-(2-Ethoxyphenyl)-3-((3-(furan-3-yl)pyrazin-2-yl)methyl)urea
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Description
1-(2-Ethoxyphenyl)-3-((3-(furan-3-yl)pyrazin-2-yl)methyl)urea is a useful research compound. Its molecular formula is C18H18N4O3 and its molecular weight is 338.367. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Derivatives
- A study by Abdelrazek et al. (2010) describes the synthesis of novel pyridine and naphthyridine derivatives through reactions involving furan and thiophene compounds. This work highlights the chemical versatility of urea derivatives in constructing complex heterocyclic structures, which could be pivotal for developing new pharmaceuticals or materials (Abdelrazek, Kassab, Metwally, & Sobhy, 2010).
Hydrogelation and Physical Property Tuning
- Lloyd and Steed (2011) explored how 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels in acidic conditions, with the gelation properties being adjustable by the anion present. This research underscores the potential of urea derivatives in designing new materials with specific mechanical and morphological properties, useful in drug delivery systems or as scaffolding in tissue engineering (Lloyd & Steed, 2011).
Novel Compounds with Potential Applications
- Koza and Balcı (2011) reported the first synthesis of a new class of compounds, highlighting the synthesis route from methyl 2-(2-methoxy-2-oxoethyl) thiophene and furan-3-carboxylate to symmetrical urea derivatives. Such novel compounds can lead to new research pathways in various scientific fields, including medicinal chemistry and material science (Koza & Balcı, 2011).
Directed Lithiation for Functionalization
- Smith, El‐Hiti, and Alshammari (2013) demonstrated the directed lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea, allowing for the introduction of various functional groups. This method provides a pathway for the structural diversification of urea derivatives, potentially leading to substances with novel properties or biological activities (Smith, El‐Hiti, & Alshammari, 2013).
Exploration of Anticancer Potentials
- Gaudreault et al. (1988) synthesized 1-Aryl-3-(2-chloroethyl) ureas and evaluated their cytotoxicity on human adenocarcinoma cells in vitro. The findings suggest potential applications of certain urea derivatives as anticancer agents, highlighting the importance of structural modifications in enhancing biological activity (Gaudreault, Lacroix, Pagé, & Joly, 1988).
Properties
IUPAC Name |
1-(2-ethoxyphenyl)-3-[[3-(furan-3-yl)pyrazin-2-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O3/c1-2-25-16-6-4-3-5-14(16)22-18(23)21-11-15-17(20-9-8-19-15)13-7-10-24-12-13/h3-10,12H,2,11H2,1H3,(H2,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSNYCYJRZBAVDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)NCC2=NC=CN=C2C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.